Cas no 1280787-25-8 (4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide)

• Product Name: 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide
• CAS No: 1280787-25-8
• MF: C₁₀H₁₀Br₂N₂S
• MW: 350.07279920578
• MDL: MFCD18803522
• CID: 4585937
• Update Time: 2025-06-15

4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide Chemical and Physical Properties

Names and Identifiers

• 4-(4-Bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide
• 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide

• MDL： MFCD18803522
• Inchi： 1S/C10H9BrN2S.BrH/c1-12-10-13-9(6-14-10)7-2-4-8(11)5-3-7;/h2-6H,1H3,(H,12,13);1H
• InChI Key： LXVKJHYMWFWMME-UHFFFAOYSA-N
• SMILES： N(C1SC=C(C2C=CC(Br)=CC=2)N=1)C.Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles 2,4-disubstituted thiazoles
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azoles Thiazoles 2,4-disubstituted thiazoles

Additional information on 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide

Introduction to 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1280787-25-8)

4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide, identified by the CAS number 1280787-25-8, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the thiazole class, a heterocyclic structure that has garnered considerable attention due to its diverse biological activities and potential therapeutic applications. The presence of a bromine substituent at the para position of the phenyl ring and the hydrobromide salt form enhances its solubility and reactivity, making it a valuable intermediate in synthetic chemistry.

The thiazole core is a privileged scaffold in drug discovery, known for its role in various pharmacological targets such as enzymes and receptors. 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide specifically has been studied for its interactions with biological systems, particularly in the context of anti-inflammatory, anticancer, and antimicrobial properties. Recent advancements in computational chemistry and high-throughput screening have facilitated the exploration of this compound's potential in modulating disease-related pathways.

In recent years, there has been a surge in research focused on developing novel thiazole derivatives as therapeutic agents. The bromine atom in 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide serves as a versatile handle for further functionalization, enabling chemists to design libraries of analogs with tailored biological activities. This flexibility has made it a cornerstone in the synthesis of lead compounds for drug development.

One of the most compelling aspects of this compound is its role in addressing unmet medical needs. For instance, studies have indicated that derivatives of thiazole can inhibit key enzymes involved in cancer progression. The methyl group at the 2-position of the thiazole ring and the brominated phenyl moiety contribute to its binding affinity and selectivity towards target proteins. This has led to several preclinical studies evaluating its efficacy in models of solid tumors and hematological malignancies.

The hydrobromide salt form of 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide improves its pharmacokinetic properties, including dissolution rate and bioavailability. These characteristics are crucial for optimizing drug delivery systems and ensuring therapeutic efficacy. Furthermore, the compound's stability under various storage conditions makes it suitable for industrial-scale synthesis and commercialization.

Recent breakthroughs in crystallography have provided insights into the molecular interactions of 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide with biological targets. High-resolution structures have revealed that the bromine substituent plays a critical role in stabilizing hydrogen bonds and van der Waals interactions with residues in protein active sites. This understanding has guided medicinal chemists in designing more potent and selective analogs.

The pharmaceutical industry has taken notice of these findings, leading to increased investment in thiazole-based drug candidates. Several companies are currently engaged in Phase I/II clinical trials using derivatives of this compound as starting points for new therapies. The success of these trials could pave the way for novel treatments targeting a range of diseases.

Beyond its therapeutic potential, 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide also serves as an important tool in academic research. Its unique chemical structure allows researchers to explore new synthetic methodologies and develop innovative catalysts for organic transformations. The bromine atom provides a convenient site for cross-coupling reactions, such as Suzuki-Miyaura and Buchwald-Hartwig couplings, which are essential for constructing complex molecular architectures.

The environmental impact of synthesizing 4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide is another area of growing interest. Green chemistry principles have been applied to minimize waste and improve yields during production. Techniques such as flow chemistry and solvent-free reactions have been explored to enhance sustainability without compromising purity or performance.

In conclusion,4-(4-bromophenyl)-N-methyl-1,3-thiazol-2-amine hydrobromide (CAS No. 1280787-25-8) represents a promising candidate for further development in pharmaceuticals and chemical research. Its unique structural features, combined with recent advances in synthetic biology and drug design, position it as a key player in addressing global health challenges. As research continues to uncover new applications for this compound, 4-(4-bromophenyl)-N-methyl -1 ,3 -th i az ol -2 -am ine hy drob rom ide is poised to make significant contributions to both academic science and industrial innovation.